Cas no 941946-57-2 (2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 941946-57-2
• MF: C₂₂H₁₈FN₃O₂S
• MW: 407.46062707901
• CID: 5506104
• Update Time: 2025-07-22

2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-fluoro-N-(6-methoxy-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C22H18FN3O2S/c1-28-18-9-10-19-20(13-18)29-22(25-19)26(14-17-4-2-3-11-24-17)21(27)12-15-5-7-16(23)8-6-15/h2-11,13H,12,14H2,1H3
• InChI Key： IKXGQSWWSFHOEE-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2=NC3=CC=C(OC)C=C3S2)CC2=NC=CC=C2)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

Comprehensive Analysis of 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide (CAS No. 941946-57-2)

The compound 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide (CAS No. 941946-57-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a fluorophenyl group, a methoxybenzothiazole moiety, and a pyridinylmethyl acetamide backbone makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with multiple protein targets.

In recent years, the demand for novel small-molecule inhibitors and receptor agonists has surged, driven by advancements in precision medicine and targeted therapies. The structural features of 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide align well with these trends, as its heterocyclic components are known to enhance binding affinity and selectivity. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "fluorophenyl compounds for therapeutic use," reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the preparation of CAS No. 941946-57-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The presence of the 6-methoxy-1,3-benzothiazol-2-yl group introduces challenges in regioselectivity, which has spurred discussions on "optimizing benzothiazole synthesis" in academic forums. Additionally, the pyridin-2-ylmethyl segment contributes to the compound's solubility profile, a critical factor in drug formulation.

The pharmacological potential of 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide is further highlighted by its resemblance to known kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. These associations have prompted investigations into its efficacy against conditions such as inflammatory disorders and metabolic diseases. Searches for "fluorophenyl acetamide bioactivity" and "benzothiazole-based therapeutics" often lead to studies involving this compound, underscoring its relevance in contemporary research.

Beyond its biomedical applications, CAS No. 941946-57-2 is also of interest in material science, particularly in the development of organic semiconductors and fluorescent probes. The methoxybenzothiazole unit, in particular, is known for its photophysical properties, making it a valuable building block for optoelectronic devices. This dual utility—spanning both life sciences and advanced materials—positions the compound as a versatile tool in interdisciplinary research.

In conclusion, 2-(4-fluorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide represents a fascinating case study in modern chemical innovation. Its structural complexity, coupled with its broad applicability, ensures its continued prominence in scientific literature and industrial R&D. As interest in tailored molecular designs and multi-target therapeutics grows, this compound is likely to remain a focal point for researchers worldwide.